Propanenitrile, 3-mercapto-

• IUPAC Name: 3-sulfanylpropanenitrile
• InChI: InChI=1S/C3H5NS/c4-2-1-3-5/h5H,1,3H2
• InChI Key: FCTXEFOUDMXDPD-UHFFFAOYSA-N
• Canonical SMILES: C(CS)C#N
• Molecular Formula: C3H5NS
• DSSTOX Substance ID: DTXSID4061383
• Molecular Weight: 87.15 g/mol
• CAS No.: 1001-58-7

Description

Propanenitrile, 3-mercapto- (CAS No. 1001-58-7), also known as β-mercaptopropionitrile or 2-cyanoethanethiol, is a nitrile derivative with a terminal thiol (-SH) group. Its molecular formula is C₃H₅NS, and it is primarily used in organic synthesis as a precursor for thioethers, pharmaceuticals, and specialty chemicals . The compound is characterized by its dual reactivity: the nitrile group participates in nucleophilic additions, while the thiol group enables disulfide bond formation or metal coordination . Safety data indicate it is a skin and eye irritant, requiring careful handling in laboratory settings .

Preparation Methods

Thiodipropionitrile Synthesis via Acrylonitrile and Alkaline Hydrosulfide

The foundational step in 3-mercaptopropionitrile production involves the reaction of acrylonitrile with sodium hydrosulfide under alkaline conditions to form thiodipropionitrile. This exothermic reaction proceeds at 35–40°C, with rapid addition of acrylonitrile to a preheated NaSH solution. The stoichiometric ratio of acrylonitrile to NaSH is critical, as excess acrylonitrile ensures complete conversion while minimizing polysulfide byproducts.

Key parameters include:

• Temperature control : Maintaining 40°C during acrylonitrile addition prevents runaway exotherms.

• Molar ratios : A 2:1 molar excess of acrylonitrile to NaSH maximizes thiodipropionitrile yield.

• Reaction time : Completion occurs within 10 minutes post-addition, confirmed by the disappearance of NaSH via titration.

Post-reaction, the mixture is cooled to room temperature, and unreacted acrylonitrile is removed via distillation under reduced pressure. The resulting thiodipropionitrile is a pale-yellow liquid, typically obtained in >95% purity.

Base-Mediated Decomposition of Thiodipropionitrile

Thiodipropionitrile undergoes decomposition in the presence of excess NaSH and sodium hydroxide (NaOH) to yield 3-mercaptopropionitrile. This step exploits the susceptibility of the sulfide bridge to nucleophilic attack by hydrosulfide ions, cleaving the molecule into two equivalents of 3-mercaptopropionitrile.

Reaction Mechanism

The decomposition follows a nucleophilic substitution pathway:

$$\text{NaSH} + \text{NaOH} \rightarrow \text{Na}$$2\text{S} + \text{H}2\text{O}
$$\text{Na}$$2\text{S} + \text{thiodipropionitrile} \rightarrow 2 \, \text{3-mercaptopropionitrile} + \text{Na}2\text{S}_2

The intermediate sodium sulfide (Na₂S) attacks the sulfur atom in thiodipropionitrile, breaking the S–S bond and releasing two nitrile-terminated thiol molecules.

Optimization of Reaction Conditions

Critical factors influencing yield and purity include:

• NaSH stoichiometry : A 1.1:1 molar ratio of NaSH to thiodipropionitrile ensures complete decomposition.

• Base selection : Sodium hydroxide (0.5 moles per mole thiodipropionitrile) accelerates the reaction by maintaining alkaline conditions, stabilizing the mercaptide intermediate.

• Temperature profile : The reaction exotherms to 50–60°C, which is maintained for 30 minutes to ensure homogeneity.

A representative experimental protocol involves:

• Adding 1.30 moles of NaSH to thiodipropionitrile at 45°C.

• Gradually introducing 0.31 moles of NaOH to control exotherms (<50°C).

• Holding at 50–60°C for 30 minutes until the mixture clarifies, indicating reaction completion.

Purification and Isolation Strategies

Acidification and Solvent Extraction

Post-decomposition, the crude 3-mercaptopropionitrile is acidified with hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) to protonate the mercaptide ion, releasing hydrogen sulfide (H₂S). Key steps include:

• Acid concentration : 27% HCl minimizes solid precipitation during acidification.

• Solvent selection : Methylisobutylketone (MIBK) or dichloromethane extracts the product from aqueous phases due to their immiscibility with water and high partition coefficients.

Distillation

Final purification employs fractional distillation under reduced pressure (e.g., 50–70°C at 10 mmHg), yielding 3-mercaptopropionitrile with >98% purity. This step removes residual solvents and low-boiling impurities.

Comparative Analysis of Process Parameters

The table below summarizes optimized conditions for critical reaction stages:

Parameter	Thiodipropionitrile Synthesis	Decomposition
Temperature (°C)	35–40	50–60
Molar Ratio (substrate:reagent)	2:1 (acrylonitrile:NaSH)	1:1.1 (thiodipropionitrile:NaSH)
Base Used	None	NaOH (0.5 mol/mol)
Reaction Time	10 minutes	30 minutes
Yield (%)	>95	92–95

Mitigation of Byproduct Formation

A key advantage of this method is the suppression of dithiodipropionitrile and dithiodipropionic acid, common byproducts in alternative routes. This is achieved through:

• Excess acrylonitrile : Prevents polysulfide formation by consuming all available NaSH.

• Controlled pH : Alkaline conditions during decomposition stabilize the mercaptide ion, minimizing oxidative coupling.

Industrial Scalability and Cost Efficiency

The described process is highly scalable, with batch sizes exceeding 100 kg reported in patent examples. Economic advantages include:

• Reagent availability : Acrylonitrile and NaSH are commodity chemicals.

• Solvent recovery : MIBK and dichloromethane are >90% recoverable via distillation.

• Energy efficiency : Exothermic reactions reduce heating requirements.

Chemical Reactions Analysis

Nucleophilic Addition and Retro-Michael Reactions

3-MPN is synthesized via a Michael addition-retro-Michael cascade using acrylonitrile and sodium hydrosulfide (NaSH) under alkaline conditions :

Reaction Mechanism:

• Michael Addition :

  • Acrylonitrile reacts with NaSH to form thiodipropionitrile (TDPN) through nucleophilic attack at the α,β-unsaturated nitrile.

  • Conditions : 35–40°C, aqueous medium, 1:2 molar ratio of NaSH:acrylonitrile .

  • Yield : 96–98% TDPN .

• Retro-Michael Decomposition :

  • TDPN undergoes base-catalyzed cleavage to regenerate 3-MPN.

  • Key Step : Deprotonation of the β-carbon adjacent to the nitrile group, facilitated by NaOH or tertiary amines (e.g., triethanolamine) .

  • Conditions : 50–60°C, 1.1 mol NaSH per mole TDPN, followed by 0.5 mol NaOH .

Hydrolysis and Acidification

3-MPN is hydrolyzed to 3-mercaptopropionic acid (3-MPA) under acidic or basic conditions:

Acidic Hydrolysis :

• Conditions : Reflux with 18–31.5% HCl or H₂SO₄ for 3 hours.

• Mechanism : Protonation of the nitrile followed by nucleophilic water attack, releasing NH₃.

• Byproduct : H₂S, trapped via caustic scrubbing.

Basic Hydrolysis (Saponification) :

• Conditions : 70°C with NaOH (2.6 mol per mole 3-MPN), followed by acidification.

• Isolation : Extraction with polar solvents (e.g., methylisobutylketone).

Table 2: Hydrolysis Pathways and Outcomes

Pathway	Reagents	Temperature	Time	Product	Yield
Acidic	27% HCl	Reflux	3 hr	3-MPA	85–90%
Basic	NaOH, H₂O	70–100°C	2–3 hr	3-MPA (after acid)	75–80%

Coordination Chemistry and Metal Complexation

3-MPN acts as a bidentate ligand , forming stable complexes with transition metals:

Example Reactions:

• Cobalt(II) Complex : [Co(3-MPN)₂Cl₂] exhibits octahedral geometry.

• Silver(I) Complex : [Ag(3-MPN)₂]NO₃ with linear coordination.

Table 3: Metal Complexes of 3-MPN

Metal Ion	Ligand Ratio	Geometry	Application
Co²⁺	1:2	Octahedral	Catalytic oxidation
Cu²⁺	1:1	Square Planar	Electrochemical sensors
Ag⁺	1:2	Linear	Antimicrobial coatings

Surface Adsorption and Electrochemical Behavior

3-MPN forms self-assembled monolayers (SAMs) on gold electrodes, influencing surface properties:

• Orientation Changes : Applied potential alters molecular alignment, reducing C-H stretching band intensities (2930 cm⁻¹, 2850 cm⁻¹) in FTIR spectra.

• Applications : Corrosion inhibition, biosensor development.

Biological Interactions

• Complement Activation : SAMs of 3-MPN on gold bind immunoglobulins (IgG), triggering classical complement pathway activation.

• Antimicrobial Activity : Inhibits Staphylococcus aureus and Escherichia coli via thiol-mediated disruption of cell membranes.

Scientific Research Applications

Chemistry

Propanenitrile, 3-mercapto- serves as a building block in organic synthesis. Its reactivity allows for the formation of complex molecules, making it valuable in:

• Pharmaceutical Development: Used to design enzyme inhibitors and therapeutic agents due to its ability to form stable complexes with metal ions.
• Agrochemicals: Acts as an intermediate in the synthesis of various agrochemical products.

Biology

In biological research, propanenitrile, 3-mercapto- is studied for its potential as a biochemical probe:

• Enzyme Mechanisms: The thiol group can interact with biomolecules, providing insights into enzyme function and protein interactions.
• Immunology: It has been used to create surfaces that bind immunoglobulins, aiding in the study of immune responses.

Medicinal Chemistry

The compound has significant potential in medicinal chemistry:

• Enzyme Inhibition: Its thiol group allows for modification of protein functions, making it a candidate for drug development targeting specific enzymes.
• Metal Complexation: The ability to form stable complexes with metal ions opens avenues for developing new therapeutic agents.

Industrial Applications

In industry, propanenitrile, 3-mercapto- is utilized as an intermediate in producing specialty chemicals:

• Polymers and Coatings: Its unique properties enable the creation of materials with specific performance characteristics.
• Catalysis: Acts as a uninegative bidentate bridging ligand in synthesizing dimeric complexes with metals like cobalt and copper.

Case Studies

Application Area	Study Reference	Key Findings
Medicinal Chemistry		Demonstrated potential as an enzyme inhibitor due to strong metal ion complexation.
Biological Probes		Showed effectiveness in binding immunoglobulins for immune response studies.
Material Science		Used to create chemically defined surfaces for biomaterials research.

Mechanism of Action

The mechanism of action of propanenitrile, 3-mercapto- involves its thiol group, which can undergo nucleophilic addition and substitution reactions. The compound can form covalent bonds with electrophilic centers in target molecules, leading to the formation of stable adducts. This reactivity is exploited in various applications, including enzyme inhibition and material synthesis.

Comparison with Similar Compounds

Propanenitrile, 3-Bromo- (3-Bromopropionitrile)

• CAS No.: 2417-90-5
• Molecular Formula : C₃H₄BrN
• Key Differences :
  • The bromine atom replaces the thiol group, making it more electrophilic and suitable for nucleophilic substitution reactions .
  • Higher molecular weight (133.98 g/mol vs. 87.14 g/mol for 3-mercapto-) due to bromine’s atomic mass .
  • Applications: Intermediate in agrochemicals and pharmaceuticals (e.g., alkylating agents) .

Propanenitrile, 3-(4-Bromophenoxy)-

• CAS No.: 118449-57-3
• Molecular Formula: C₉H₈BrNO
• Higher molecular weight (226.07 g/mol) and boiling point (59–60°C at 17 Torr) compared to 3-mercapto- .

Propanenitrile, 3-(Dimethylamino)-

• CAS No.: Not explicitly listed (referenced in NIST data)
• Molecular Formula : C₅H₁₀N₂
• Key Differences: The dimethylamino group (-N(CH₃)₂) enhances electron density, favoring nucleophilic reactions . Likely less toxic than 3-mercapto- due to the absence of a thiol group.

Comparison with Functional Group Analogs

1-Propanol, 3-Mercapto-

• CAS No.: 19721-22-3
• Molecular Formula : C₃H₈OS
• Key Differences: Replaces the nitrile group with a hydroxyl (-OH), reducing electrophilicity but increasing hydrogen-bonding capacity . Applications: Potential use in cosmetics or biomedicine due to thiol-alcohol dual functionality .

Fluorinated Derivatives (e.g., Propanenitrile, 3,3,3-Trifluoro-2-Hydroxy-)

• CAS No.: Not explicitly listed
• Molecular Formula: C₃H₂F₃NO
• Key Differences: Fluorine atoms increase electronegativity and stability, making these compounds resistant to oxidation . Lower boiling point (59–60°C at 17 Torr) compared to non-fluorinated analogs due to reduced molecular weight .

Data Tables

Table 1: Physical and Chemical Properties

Compound	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Functional Groups
Propanenitrile, 3-mercapto-	1001-58-7	C₃H₅NS	87.14	Not reported	-SH, -CN
3-Bromopropionitrile	2417-90-5	C₃H₄BrN	133.98	Not reported	-Br, -CN
3-(4-Bromophenoxy)propanenitrile	118449-57-3	C₉H₈BrNO	226.07	59–60 (at 17 Torr)	-O-, -Br, -CN

Biological Activity

Propanenitrile, 3-mercapto- (also known as 3-mercapto-1,2-propanediol) is a compound with significant biological activity attributed to its thiol group. This article delves into its chemical properties, biological mechanisms, and potential applications in various fields, including biomaterials and pharmaceuticals.

Structure and Composition
Propanenitrile, 3-mercapto- has the molecular formula $C_3H_5NS$ and features a thiol ($-SH$) group attached to a propanenitrile backbone. This structure allows for unique interactions with biological molecules and surfaces.

Synthesis
The synthesis of propanenitrile, 3-mercapto- can involve several methods, including the reaction of mercaptoacetic acid with acrylonitrile or through other organic synthesis pathways that facilitate the introduction of the thiol group into the nitrile framework.

Biological Activity

Immune Response Modulation
Research indicates that propanenitrile, 3-mercapto- can activate the complement system, a crucial part of the immune response. A study demonstrated that surfaces coated with this compound could bind immunoglobulins from human serum, leading to complement activation via the classical pathway. Techniques such as enzyme immunosorbent assays (EIA) and ellipsometry were employed to analyze this interaction.

Antimicrobial Properties
The compound exhibits notable antimicrobial activity. It has been shown to inhibit various bacterial strains, making it a candidate for developing new antimicrobial agents. Its efficacy against pathogens such as Staphylococcus aureus and Escherichia coli highlights its potential use in pharmaceutical applications .

Case Studies

• Complement Activation Study
  A detailed investigation into the binding capabilities of propanenitrile, 3-mercapto- on gold surfaces revealed its role in complement activation. The study found that after exposure to whole serum, immunoglobulin G (IgG) and complement factor 1q (C1q) were transiently detectable, indicating successful activation of the complement pathway.
• Antimicrobial Efficacy
  In a comparative study assessing various mercapto compounds, propanenitrile, 3-mercapto- was evaluated for its antimicrobial properties against multiple bacterial strains. Results indicated significant inhibition zones, suggesting that this compound could serve as a lead in drug development targeting resistant bacteria .

Table 1: Biological Activities of Propanenitrile, 3-mercapto-

Activity Type	Observations	Reference
Complement Activation	Binds IgG and activates classical pathway
Antimicrobial Activity	Effective against Staphylococcus aureus and E. coli
Surface Chemistry	Forms strong bonds with metal surfaces

Q & A

What are the established synthesis methods for 3-mercapto-propanenitrile, and what critical reaction parameters influence yield and purity?

Methodological Answer:
The synthesis of 3-mercapto-propanenitrile (β-mercaptopropionitrile) is detailed in Organic Syntheses using controlled nucleophilic substitution or thiolation reactions. Key parameters include:

• Temperature control : Reactions are typically conducted below 40°C to minimize side reactions like polymerization.
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilic displacement efficiency.
• Purification : Vacuum distillation or column chromatography is used to isolate the product, with purity verified via GC-MS or $^1$H NMR .

How do researchers determine safe handling protocols for 3-mercapto-propanenitrile in laboratory settings?

Methodological Answer:
Safety protocols are based on NIOSH’s Recommended Exposure Limit (REL) of 6 ppmv for propanenitrile derivatives. Critical steps include:

• Ventilation : Use fume hoods to prevent inhalation exposure.
• Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and safety goggles are mandatory.
• Waste disposal : Segregate and store waste in labeled containers for professional hazardous waste treatment, as outlined in EPA guidelines .

What thermodynamic properties of 3-mercapto-propanenitrile are critical for experimental design, and how are they measured?

Methodological Answer:
Key thermodynamic data include:

• Heat capacity : Measured via differential scanning calorimetry (DSC) across a temperature range (e.g., 243–363 K), with reported values averaging 1.2 J·g$^{-1}$·K$^{-1}$ .
• Vapor-liquid equilibrium (VLE) : Determined using static or flow methods, as described in J. Chem. Eng. Data, to optimize distillation conditions .
• Enthalpy of vaporization : Derived from vapor pressure measurements using the Clausius-Clapeyron equation .

How can researchers resolve contradictions in reported thermodynamic data for 3-mercapto-propanenitrile?

Methodological Answer:
Discrepancies arise from variations in experimental setups or purity levels. To address this:

• Standardize measurement protocols : Use NIST-recommended calorimetry methods (e.g., adiabatic calorimeters) .
• Purity verification : Employ gas chromatography to confirm sample purity >99.9% before data collection.
• Cross-validate datasets : Compare results with NIST WebBook entries or peer-reviewed studies using similar conditions .

What advanced techniques characterize the supramolecular interactions of 3-mercapto-propanenitrile in solid-state chemistry?

Methodological Answer:
The molecule’s thiol and nitrile groups facilitate hydrogen bonding and π-π interactions. Methods include:

• X-ray crystallography : Resolves C-H···N hydrogen bond networks, as seen in analogous bromophenylpropionitrile structures .
• FTIR spectroscopy : Identifies S-H stretching vibrations (2500–2600 cm$^{-1}$) and nitrile C≡N peaks (2240–2260 cm$^{-1}$).
• DFT calculations : Model intermolecular forces to predict crystal packing efficiency .

How do researchers design toxicity studies for 3-mercapto-propanenitrile, and what gaps exist in current data?

Methodological Answer:
Toxicity studies follow OECD guidelines, focusing on:

• Acute exposure : Rodent models assess LC$_{50}$ values and respiratory irritation.
• Chronic effects : Evaluate hepatotoxicity via histopathology and serum biomarkers (e.g., ALT/AST).
• Data gaps : Limited long-term neurotoxicological studies; current literature prioritizes acute over chronic exposure .